Cas no 50625-53-1 (2,3,3'4'-Tetramethoxybenzophenone)

• Product Name: 2,3,3'4'-Tetramethoxybenzophenone
• CAS No: 50625-53-1
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 372365
• Update Time: 2025-11-02

2,3,3'4'-Tetramethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone,(2,3-dimethoxyphenyl)(3,4-dimethoxyphenyl)-
• 2,3,3',4'-TETRAMETHOXYBENZOPHENONE
• (2,3-dimethoxyphenyl)(3,4-dimethoxyphenyl)methanone
• 2,2-DIPHENYLBUTYRIC ACID
• 2,3,3',4'-Tetramethoxy-benzophenon
• 2,3,3'4'-Tetramethoxybenzophenone

• Inchi： 1S/C17H18O5/c1-19-13-9-8-11(10-15(13)21-3)16(18)12-6-5-7-14(20-2)17(12)22-4/h5-10H,1-4H3
• InChI Key： ZZMLFJJROAGMSL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C1C=CC(=C(C=1)OC)OC)=O)OC

Computed Properties

• Exact Mass: 302.11500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: Not available
• Density: 1.2101 (rough estimate)
• Melting Point: 118-120 °C
• Boiling Point: 403.36°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 53.99000
• LogP: 2.95200
• Solubility: Not available

2,3,3'4'-Tetramethoxybenzophenone Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 2,3,3'4'-Tetramethoxybenzophenone

Recent Advances in the Study of 2,3,3',4'-Tetramethoxybenzophenone (CAS: 50625-53-1) in Chemical Biology and Pharmaceutical Research

2,3,3',4'-Tetramethoxybenzophenone (CAS: 50625-53-1) is a structurally unique benzophenone derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its four methoxy substituents, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and therapeutic potential. The following research briefing provides an overview of the latest findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2,3,3',4'-Tetramethoxybenzophenone to enhance its bioavailability and pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the methoxy groups could significantly alter the compound's binding affinity to specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest that 2,3,3',4'-Tetramethoxybenzophenone could serve as a versatile scaffold for the development of novel therapeutics targeting a range of diseases, including cancer and inflammatory disorders.

In addition to its synthetic applications, 2,3,3',4'-Tetramethoxybenzophenone has been investigated for its potential as a photoprotective agent. A 2022 study in Photochemical & Photobiological Sciences revealed that the compound exhibits strong UV-absorbing properties, making it a promising candidate for use in sunscreens and other dermatological formulations. The study also noted that the compound's stability under UV exposure could be further improved through structural derivatization, opening new avenues for its commercial application.

Another area of interest is the compound's role in neurodegenerative disease research. A 2023 preprint on bioRxiv reported that 2,3,3',4'-Tetramethoxybenzophenone demonstrated neuroprotective effects in in vitro models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells. While further in vivo studies are needed, these preliminary results underscore the compound's potential as a therapeutic agent for neurodegenerative conditions.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of 2,3,3',4'-Tetramethoxybenzophenone. A 2023 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce production costs and improve yield. Additionally, regulatory considerations, such as toxicity profiling and pharmacokinetic studies, must be addressed to advance the compound toward clinical trials.

In conclusion, 2,3,3',4'-Tetramethoxybenzophenone (CAS: 50625-53-1) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its diverse applications—from drug development to photoprotection—highlight its versatility, while ongoing studies continue to uncover new therapeutic opportunities. Future research should focus on optimizing its synthesis, elucidating its mechanisms of action, and advancing its clinical development to fully realize its potential in medicine and industry.